Cas no 4734-23-0 (4-chloro-5-(pyrrolidin-1-yl)-2,3-dihydropyridazin-3-one)

4-chloro-5-(pyrrolidin-1-yl)-2,3-dihydropyridazin-3-one structure
4734-23-0 structure
Product Name:4-chloro-5-(pyrrolidin-1-yl)-2,3-dihydropyridazin-3-one
CAS No:4734-23-0
MF:C8H10ClN3O
MW:199.637500286102
CID:3992152
PubChem ID:728321
Update Time:2025-04-22

4-chloro-5-(pyrrolidin-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4-chloro-5-(1-pyrrolidinyl)-
    • 5-chloro-4-pyrrolidin-1-yl-1H-pyridazin-6-one
    • 4-chloro-5-(pyrrolidin-1-yl)-2,3-dihydropyridazin-3-one
    • 5-chloro-4-(1-pyrrolidinyl)-1H-pyridazin-6-one
    • 4-chloro-5-(1-pyrrolidinyl)-3(2H)-pyridazinone
    • REGID_for_CID_728321
    • AKOS001616710
    • 5-chloranyl-4-pyrrolidin-1-yl-1H-pyridazin-6-one
    • 5-chloro-4-pyrrolidino-1H-pyridazin-6-one
    • AP-906/14180943
    • F3097-0233
    • CCG-106715
    • 4-chloro-5-pyrrolidin-1-ylpyridazin-3(2H)-one
    • starbld0031800
    • HMS1370I16
    • SMR000312677
    • CS-0238831
    • G47147
    • MLS000685713
    • 4734-23-0
    • CHEMBL1492138
    • STL252565
    • cid_728321
    • HMS2598K22
    • EN300-2010609
    • Z94608929
    • 4-chloro-5-(pyrrolidin-1-yl)pyridazin-3(2H)-one
    • BDBM48801
    • ChemDiv2_000544
    • Inchi: 1S/C8H10ClN3O/c9-7-6(5-10-11-8(7)13)12-3-1-2-4-12/h5H,1-4H2,(H,11,13)
    • InChI Key: CMQXAJVJQMYVQC-UHFFFAOYSA-N
    • SMILES: C1(=O)NN=CC(N2CCCC2)=C1Cl

Computed Properties

  • Exact Mass: 199.0512396Da
  • Monoisotopic Mass: 199.0512396Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.7Ų

4-chloro-5-(pyrrolidin-1-yl)-2,3-dihydropyridazin-3-one Pricemore >>

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